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Compound of Interest

Compound Name: NTRC 0066-0

Cat. No.: B609676

For Researchers, Scientists, and Drug Development Professionals

Introduction

NTRC 0066-0 is a highly selective and potent small molecule inhibitor of threonine tyrosine
kinase (TTK), also known as monopolar spindle 1 (Mps1), with an IC50 of 0.9 nM.[1][2] TTK is
a crucial component of the spindle assembly checkpoint (SAC), a critical cellular mechanism
that ensures the fidelity of chromosome segregation during mitosis.[3] Aberrant expression of
TTK is observed in various cancers, making it a promising therapeutic target.[3][4] NTRC 0066-
0 has demonstrated potent anti-proliferative activity in diverse cancer cell lines and has shown
efficacy in in vivo xenograft models.[1][2][3] Proper preparation and storage of NTRC 0066-0
stock solutions are paramount for ensuring experimental reproducibility and accuracy. These
application notes provide a detailed protocol for the preparation, storage, and handling of
NTRC 0066-0 stock solutions.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for NTRC 0066-0
are summarized in the table below.
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Property Value Source
Molecular Weight 565.71 g/mol [1112]
Molecular Formula C33H39N702 [1]

CAS Number 1817791-73-3 [1][2]
Appearance White to yellow solid [1]
Purity >99% (typical)

IC50 (TTK) 0.9 nM [1][2]

Solubility in DMSO

20.83 mg/mL (36.82 mM)

[1](21[5]

Recommended Solvent

Dimethyl sulfoxide (DMSO),

anhydrous

[1]2]

Powder Storage

-20°C for 3 years or 4°C for 2

years

[1]

Stock Solution Storage

-80°C for up to 6 months;
-20°C for up to 1 month

[1](216]

Experimental Protocols

Materials
NTRC 0066-0 powder (CAS: 1817791-73-3)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or heat block set to 37-60°C (optional, for aiding dissolution)

Ultrasonic bath (optional, for aiding dissolution)
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o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Protocol for Preparation of a 10 mM NTRC 0066-0 Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of NTRC 0066-0 in DMSO.
Adjustments can be made to the calculations to prepare stock solutions of different
concentrations.

» Pre-weighing Preparations: Before handling the compound, ensure that all necessary
equipment is clean, dry, and readily accessible. It is crucial to use anhydrous DMSO as
hygroscopic DMSO can significantly impact the solubility of the product.[1]

e Weighing the Compound: Carefully weigh out the desired amount of NTRC 0066-0 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.66 mg of NTRC 0066-0.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 565.71 g/mol = 0.005657 g = 5.66 mg

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed NTRC 0066-0 powder. For 5.66 mg of the compound, add 1 mL of DMSO to
achieve a 10 mM concentration.

e Mixing: Securely cap the vial and vortex thoroughly until the solid is completely dissolved. To
aid dissolution, gentle warming of the solution to 37°C or up to 60°C and sonication in an
ultrasonic bath for a short period can be employed.[2] Visually inspect the solution to ensure
there are no visible particulates.
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» Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes or cryovials.[1][2]

o Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)
or at -20°C for short-term storage (up to 1 month).[1][2][6] When ready to use, thaw a single
aliquot and dilute it to the desired final concentration in the appropriate cell culture medium
or experimental buffer.

Safety Precautions

 NTRC 0066-0 is a bioactive molecule. Standard laboratory safety practices should be
followed.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling the compound.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
o Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.[7]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NTRC 0066-0 stock solution.

NTRC 0066-0 Mechanism of Action in the Spindle
Assembly Checkpoint
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Caption: Role of TTK in the Spindle Assembly Checkpoint and its inhibition by NTRC 0066-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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